1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine

• IUPAC Name: 1-[(5-methyl-2-thiophen-2-yl-1,3-oxazol-4-yl)methyl]-N-phenylpiperidin-3-amine
• InChI: InChI=1S/C20H23N3OS/c1-15-18(22-20(24-15)19-10-6-12-25-19)14-23-11-5-9-17(13-23)21-16-7-3-2-4-8-16/h2-4,6-8,10,12,17,21H,5,9,11,13-14H2,1H3
• InChI Key: UYBRMBKWKDWIQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=CS2)CN3CCCC(C3)NC4=CC=CC=C4
• Molecular Formula: C20H23N3OS
• Molecular Weight: 353.5 g/mol

Description

1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine, also known as TH-PVP, is a synthetic cathinone that belongs to the class of designer drugs. It was first synthesized in 1964 by Boehringer Ingelheim, a German pharmaceutical company. TH-PVP has gained popularity in recent years due to its psychoactive effects, which are similar to those of other stimulants such as cocaine and amphetamines.

Mechanism of Action

1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine acts as a dopamine reuptake inhibitor, preventing the reuptake of dopamine into presynaptic neurons and leading to an increase in extracellular dopamine levels. This results in a stimulation of the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects
1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature, and may cause seizures in high doses. Additionally, 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine has been found to increase the release of serotonin and norepinephrine, leading to increased mood and arousal.

Advantages and Limitations for Lab Experiments

1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine has a number of advantages and limitations for use in lab experiments. Its psychoactive effects make it useful for studying the mechanisms of action of other stimulants, and it may be useful in developing new treatments for mood and anxiety disorders. However, its potential for abuse and toxicity make it unsuitable for use in human trials, and caution should be exercised when handling and administering 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine in animal models.

Future Directions

There are a number of potential future directions for research on 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine. One area of interest is in developing new treatments for anxiety and mood disorders, based on the anxiolytic and antidepressant effects of 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine. Additionally, further research is needed to understand the long-term effects of 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine use, as well as its potential for abuse and addiction. Finally, the development of new synthetic cathinones with improved therapeutic properties may be an area of interest for future research.
Conclusion
In conclusion, 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine is a synthetic cathinone with psychoactive effects similar to those of other stimulants. It has potential therapeutic applications in the treatment of anxiety, mood disorders, and chronic pain, and has been studied extensively in recent years. However, its potential for abuse and toxicity make it unsuitable for use in human trials, and caution should be exercised when handling and administering 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine in animal models. Further research is needed to understand the long-term effects of 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine use, as well as its potential for abuse and addiction.

Synthesis Methods

1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine can be synthesized using a variety of methods, including the reaction of 2-thiophenecarboxaldehyde with methylamine and ethyl acetate, followed by the addition of 4,5-dihydro-1,3-oxazol-2-amine and phenylpiperidine. The resulting compound is then purified using chromatography techniques such as HPLC or flash chromatography.

Scientific Research Applications

1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine has been studied extensively in recent years for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in animal models, and may be useful in the treatment of anxiety and mood disorders. Additionally, 1-{[5-methyl-2-(2-thienyl)-1,3-oxazol-4-yl]methyl}-N-phenyl-3-piperidinamine has been found to have analgesic properties, and may be useful in the treatment of chronic pain.